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  4. N-(3-Acetylphenyl)-2-[(3-oxo-4-prop-2-enyl-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-5-yl)sulfanyl]acetamide
N-(3-Acetylphenyl)-2-[(3-oxo-4-prop-2-enyl-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-5-yl)sulfanyl]acetamide N-(3-Acetylphenyl)-2-[(3-oxo-4-prop-2-enyl-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-5-yl)sulfanyl]acetamide
Brand Name: Vulcanchem
CAS No.: 667913-07-7
VCID: VC0492649
InChI: InChI=1S/C24H25N3O3S2/c1-3-12-27-23(30)21-18-10-5-4-6-11-19(18)32-22(21)26-24(27)31-14-20(29)25-17-9-7-8-16(13-17)15(2)28/h3,7-9,13H,1,4-6,10-12,14H2,2H3,(H,25,29)
SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NC3=C(C4=C(S3)CCCCC4)C(=O)N2CC=C
Molecular Formula: C24H25N3O3S2
Molecular Weight: 467.6g/mol

N-(3-Acetylphenyl)-2-[(3-oxo-4-prop-2-enyl-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-5-yl)sulfanyl]acetamide

CAS No.: 667913-07-7

Main Products

VCID: VC0492649

Molecular Formula: C24H25N3O3S2

Molecular Weight: 467.6g/mol

N-(3-Acetylphenyl)-2-[(3-oxo-4-prop-2-enyl-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-5-yl)sulfanyl]acetamide - 667913-07-7

CAS No. 667913-07-7
Product Name N-(3-Acetylphenyl)-2-[(3-oxo-4-prop-2-enyl-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-5-yl)sulfanyl]acetamide
Molecular Formula C24H25N3O3S2
Molecular Weight 467.6g/mol
IUPAC Name N-(3-acetylphenyl)-2-[(3-oxo-4-prop-2-enyl-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-5-yl)sulfanyl]acetamide
Standard InChI InChI=1S/C24H25N3O3S2/c1-3-12-27-23(30)21-18-10-5-4-6-11-19(18)32-22(21)26-24(27)31-14-20(29)25-17-9-7-8-16(13-17)15(2)28/h3,7-9,13H,1,4-6,10-12,14H2,2H3,(H,25,29)
Standard InChIKey ZVFLXJJMDCFCFA-UHFFFAOYSA-N
SMILES CC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NC3=C(C4=C(S3)CCCCC4)C(=O)N2CC=C
Canonical SMILES CC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NC3=C(C4=C(S3)CCCCC4)C(=O)N2CC=C
PubChem Compound 4687149
Last Modified Nov 11 2021
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